Barium sebacate

Description

Barium sebacate is an inorganic compound represented by the chemical formula Ba(C₁₀H₁₆O₄). It is classified as a barium salt of sebacic acid, a naturally occurring dicarboxylic acid. This compound is notable for its diverse applications across various industrial and scientific domains, primarily due to its unique properties, including thermal stability and biocompatibility. Barium sebacate is synthesized through the reaction of barium hydroxide with sebacic acid, typically in an aqueous medium. In industrial contexts, it can also be produced by mixing barium carbonate with sebacic acid under controlled conditions, followed by purification processes such as filtration and drying .

The applications of barium sebacate are extensive. In the field of chemistry, it serves as a precursor for synthesizing other barium compounds and acts as a reagent in various chemical reactions. Its biocompatibility has led to research into its potential uses within biological systems, particularly in medical imaging where its high atomic number enhances X-ray absorption. Furthermore, barium sebacate is utilized in the production of lubricants, plasticizers, and stabilizers for polymers, making it valuable in both industrial manufacturing and research settings .

Similar compounds include barium glutarate and barium adipate, which share the common characteristic of being barium salts derived from dicarboxylic acids. While barium sebacate has a specific chain length that contributes to its distinct thermal stability and mechanical properties, these similar compounds differ in their molecular structure and resultant characteristics. For instance, barium glutarate is derived from glutaric acid, while barium adipate comes from adipic acid; both have applications in various polymer formulations and industrial processes .

• CAS No.: 19856-32-7
• Product Name: Barium sebacate
• Molecular Formula: C10H16BaO4
• Molecular Weight: 337.56 g/mol
• IUPAC Name: barium(2+);decanedioate
• Standard InChI: InChI=1S/C10H18O4.Ba/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+2/p-2
• Standard InChIKey: QYPYUAWNRNUADX-UHFFFAOYSA-L
• SMILES: C(CCCCC(=O)[O-])CCCC(=O)[O-].[Ba+2]
• Canonical SMILES: C(CCCCC(=O)[O-])CCCC(=O)[O-].[Ba+2]
• PubChem Compound: 19925732
• Last Modified: Feb 18 2024